N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide hydrochloride

• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-2-(4-methylphenoxy)acetamide;hydrochloride
• InChI: InChI=1S/C22H29N3O4S.ClH/c1-19-7-9-21(10-8-19)29-18-22(26)23-11-16-30(27,28)25-14-12-24(13-15-25)17-20-5-3-2-4-6-20;/h2-10H,11-18H2,1H3,(H,23,26);1H
• InChI Key: GNVCXBFYOHHRJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCCS(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3.Cl
• Molecular Formula: C22H30ClN3O4S
• Molecular Weight: 468.0 g/mol

Description

N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide hydrochloride is a useful research compound. Its molecular formula is C22H30ClN3O4S and its molecular weight is 468.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Microbial Studies

The compound has been utilized in the synthesis of new chemical entities. For example, Patel and Agravat (2007) explored the synthesis of 2-amino substituted benzothiazoles and their derivatives for potential antimicrobial applications. These derivatives, including N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide hydrochloride, were screened for their antibacterial and antifungal activities (Patel & Agravat, 2007).

Antifolate and Antitumor Agents

In the field of medicinal chemistry, such compounds have been synthesized as potential dihydrofolate reductase (DHFR) inhibitors, playing a role in antitumor activity. Gangjee et al. (2007) developed classical and nonclassical analogues of these compounds demonstrating significant inhibition of human DHFR and tumor cell growth (Gangjee et al., 2007).

Antimalarial and COVID-19 Research

Fahim and Ismael (2021) investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives for antimalarial activity. The derivatives, including the compound , showed potential as COVID-19 drugs through computational calculations and molecular docking studies (Fahim & Ismael, 2021).

Structural Analysis and Characterization

Ozbey, Kuş, and Göker (2001) focused on the structural analysis of similar compounds to understand their chemical and spectral properties. Such research is essential for the development of drugs with specific therapeutic effects (Ozbey, Kuş, & Göker, 2001).

Antioxidant, Analgesic, and Anti-inflammatory Studies

The compound has also been synthesized for evaluating its biological activities such as antioxidant, analgesic, and anti-inflammatory effects. Nayak et al. (2014) synthesized a similar compound and tested its efficacy in these areas (Nayak et al., 2014).

Synthesis of Heterocyclic Compounds for Antimicrobial Application

Rehman et al. (2016) synthesized N-substituted derivatives of similar compounds for potential antimicrobial applications. These derivatives were evaluated for their antimicrobial and hemolytic activities, demonstrating the compound's versatility in drug development (Rehman et al., 2016).